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Compound of Interest

Compound Name: DRI-C21045

Cat. No.: B15585153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DRI-C21045 is a potent and selective small-molecule inhibitor of the CD40-CD40L

costimulatory protein-protein interaction (PPI) with an IC50 of 0.17 μM.[1][2] By disrupting this

interaction, DRI-C21045 effectively inhibits downstream signaling pathways, such as NF-κB

activation, and cellular responses like B cell proliferation.[1][2][3] This makes it a valuable tool

for research in immunology, inflammation, and autoimmune diseases.[4][5] Proper preparation

of a stock solution is the first critical step for accurate and reproducible experimental results.

Dimethyl sulfoxide (DMSO) is a common solvent for dissolving DRI-C21045 for in vitro studies

due to its high solubilizing capacity.[1][6]

These application notes provide a detailed protocol for the preparation, storage, and safe

handling of DRI-C21045 stock solutions in DMSO.

Quantitative Data Summary
The following table summarizes the key quantitative data for DRI-C21045.
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Parameter Value Reference

Molecular Weight 580.61 g/mol [1][7]

Molecular Formula C₃₂H₂₄N₂O₇S [1][7]

CAS Number 2101765-81-3 [1][7]

Solubility in DMSO ~2 mg/mL (~3.44 mM) [1][6][7]

IC₅₀ (CD40-CD40L PPI) 0.17 µM [1][2]

IC₅₀ (NF-κB activation) 17.1 µM [1][2]

IC₅₀ (B cell proliferation) 4.5 µM [1][2]

Storage (Powder) -20°C for 3 years [1][7]

Storage (DMSO Solution) -80°C for up to 2 years [2]

Signaling Pathway of DRI-C21045 Inhibition
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Caption: Mechanism of DRI-C21045 action.

Experimental Protocol: Preparation of a 10 mM DRI-
C21045 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of DRI-C21045 in DMSO.

Adjust the calculations accordingly for different desired concentrations.

Materials and Equipment
DRI-C21045 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials with screw caps
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Calibrated analytical balance

Calibrated micropipettes and sterile pipette tips

Vortex mixer

Sonicator (optional, but recommended)[6][7]

Personal Protective Equipment (PPE): safety goggles, lab coat, and appropriate chemical-

resistant gloves (butyl rubber or double nitrile gloves are recommended).[8][9][10]

Experimental Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.targetmol.com/compound/dri-c21045
https://immunomart.com/product/dri-c21045/
https://greenfield.com/wp-content/uploads/2018/11/Dimethyl-Sulfoxide-DMSO.pdf
https://etraorganics.co.uk/how-to-use-dmso-safely-best-practices-common-mistakes/
https://iacuc.wsu.edu/documents/2016/06/wsu_sop_1.pdf/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Calculate Required
Mass of DRI-C21045

Weigh DRI-C21045
Powder

Add Calculated
Volume of DMSO

Dissolve Powder
(Vortex/Sonicate)

Aliquot into
Cryovials

Store at -80°C

End

Click to download full resolution via product page

Caption: Workflow for DRI-C21045 stock solution preparation.

Step-by-Step Procedure
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Calculations:

Determine the required mass of DRI-C21045 for your desired stock concentration and

volume.

Formula: Mass (g) = Desired Concentration (mol/L) * Volume (L) * Molecular Weight (

g/mol )

Example for 1 mL of 10 mM stock solution:

Mass (g) = 0.010 mol/L * 0.001 L * 580.61 g/mol = 0.0058061 g

Mass (mg) = 5.81 mg

Preparation:

Don all necessary PPE. Handle DMSO in a well-ventilated area or a chemical fume hood.

[8][11] DMSO is a combustible liquid and can penetrate the skin, carrying other

substances with it.[8][9]

Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical balance.

Carefully weigh out the calculated mass of DRI-C21045 powder (e.g., 5.81 mg) and

transfer it to the tared tube/vial.

Dissolution:

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO (e.g., 1

mL) to the tube/vial containing the DRI-C21045 powder.

Securely cap the tube/vial and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved.

If the compound does not fully dissolve, sonication is recommended to aid dissolution.[6]

[7]

Aliquoting and Storage:
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Once the DRI-C21045 is fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 2 years).[2] For short-term storage,

-20°C can be used for up to 1 month.[1]

Safety and Handling Precautions
DMSO: Always handle DMSO with caution. It is a combustible liquid and can cause skin and

eye irritation.[8][12] Due to its ability to be rapidly absorbed through the skin, it can carry

dissolved substances with it.[9] Always wear appropriate PPE, including gloves, safety

goggles, and a lab coat.[8][11] Work in a well-ventilated area.[8][12]

DRI-C21045: While DRI-C21045 has shown no cytotoxicity at concentrations up to 500 µM,

it is still advisable to handle the powder and stock solution with care, following standard

laboratory safety procedures.[1]

Waste Disposal: Dispose of all chemical waste, including unused stock solution and

contaminated materials, according to your institution's hazardous waste disposal guidelines.

[11][13]

Conclusion
This document provides a comprehensive guide for the preparation of DRI-C21045 stock

solutions in DMSO. Adherence to this protocol will help ensure the accuracy, reproducibility,

and safety of your experiments involving this potent CD40-CD40L interaction inhibitor. Always

refer to the specific product datasheet for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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